3-Amino-4-methoxy-4-methylpentanoic acid

• Molecular Formula: C7H15NO3
• Molecular Weight: 161.20 g/mol
• SMILES: CC(C)(C(CC(=O)O)N)OC
• InChI: InChI=1S/C7H15NO3/c1-7(2,11-3)5(8)4-6(9)10/h5H,4,8H2,1-3H3,(H,9,10)
• InChIKey: MXBHHLBZAWKTED-UHFFFAOYSA-N

3-Amino-4-methoxy-4-methylpentanoic Acid: Beta-Amino Acid Overview

3-Amino-4-methoxy-4-methylpentanoic acid (CAS 1878209-65-4) is a non-proteinogenic beta-amino acid derivative with the molecular formula C7H15NO3 and a molecular weight of 161.20 g/mol . It is characterized by a pentanoic acid backbone with a primary amine at the beta (3) position and both a methoxy and a methyl substituent at the 4-position, making it a structurally distinct analog of the endogenous metabolite beta-leucine. It is commercially available for research purposes at a 95% purity specification .

Architecture Methoxy-substituted beta-amino acid building block

Design Supports metabolically stable peptide design (class-level context)

Procurement Research-grade availability for SAR and probe synthesis

3-Amino-4-methoxy-4-methylpentanoic Acid: Structural Uniqueness

3-Amino-4-methoxy-4-methylpentanoic acid integrates two critical points of structural differentiation from its nearest analogs: the position of the amine and the presence of the methoxy group. Simply substituting beta-leucine (3-amino-4-methylpentanoic acid) eliminates the methoxy group, resulting in a computed LogP shift of over two units [1]. Conversely, using the 2-amino-4-methoxy-4-methylpentanoic acid positional isomer replaces a beta-amino acid with an alpha-amino acid, fundamentally altering its metabolic stability and hydrogen-bonding geometry, despite identical physicochemical descriptors [1]. These structural variations mean that pharmacological or chemical behavior cannot be extrapolated from in-class compounds, necessitating the procurement and testing of the specific 3-amino-4-methoxy-4-methyl isomer.

Beta-leucine lacks the methoxy group, causing a substantial lipophilicity shift that may alter membrane partitioning and assay outcomes.

The 2-amino positional isomer (alpha-amino acid) may not replicate the beta-amino acid’s protease resistance, impacting metabolic stability study context.

A simple methyl analog does not reproduce methoxy-driven changes in LogP and TPSA; physicochemical profiles may not transfer.

• [1] PubChem. Beta-Leucine. PubChem CID: 193411. XLogP3-AA: -2.1. Molecular Weight: 131.17 g/mol. View Source

3-Amino-4-methoxy-4-methylpentanoic Acid: Differentiation from Analogs

Lipophilicity Shift and Membrane Permeability

The presence of the methoxy group at the 4-position dramatically shifts the compound's lipophilicity. While the non-methoxylated analog beta-leucine has a computed XLogP3-AA of -2.1 [1], 3-amino-4-methoxy-4-methylpentanoic acid has a vendor-computed LogP of 0.2134 . This +2.3 unit difference represents a roughly 200-fold increase in lipophilicity, a key driver of passive membrane permeability and blood-brain barrier penetration potential.

Lipophilicity Shift

Reported

+2.3 LogP units (computed) vs. beta-leucine

Supports lipophilicity-based differentiation; membrane permeability context

In silico; experimental validation absent

Evidence Dimension	Computed Lipophilicity (LogP)
Target Compound Data	LogP = 0.2134 (Computed)
Comparator Or Baseline	Beta-Leucine (3-Amino-4-methylpentanoic acid): XLogP3-AA = -2.1
Quantified Difference	+2.3 LogP units (Target vs. Beta-Leucine)
Conditions	In silico prediction (Leyan.com computation vs. PubChem XLogP3-AA). Not experimentally validated for the target compound.

Why This Matters

This large lipophilicity gap means beta-leucine cannot serve as a physicochemical surrogate for the target compound in assays where membrane partitioning or passive diffusion is critical.

• [1] PubChem. Beta-Leucine. PubChem CID: 193411. XLogP3-AA: -2.1. Molecular Weight: 131.17 g/mol. View Source

Polar Surface Area Modulation and Solubility

The target compound's vendor-computed Topological Polar Surface Area (TPSA) is 72.55 Ų . In comparison, the non-methoxylated analog beta-leucine has a PubChem-computed TPSA of 63.32 Ų [1]. The 9.23 Ų increase is attributable to the additional ether oxygen of the methoxy group. This shift moves the compound farther from the widely cited 60 Ų threshold for optimal oral absorption, potentially reducing passive cellular permeability despite its higher lipophilicity.

Polar Surface Area

Reported

+9.23 Ų TPSA increase vs. beta-leucine

Methoxy group shifts drug-likeness profile; influences permeability prediction

Fragment-based calculation; cross-study comparison

Evidence Dimension	Computed Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 72.55 Ų (Computed)
Comparator Or Baseline	Beta-Leucine: TPSA = ~63.32 Ų (Computed based on PubChem data)
Quantified Difference	+9.23 Ų (Target vs. Beta-Leucine)
Conditions	In silico fragment-based TPSA calculation. The target compound data is from a vendor datasheet; the comparator data is derived from the standard structure.

Why This Matters

The divergent LogP and TPSA values illustrate that the target compound's methoxy group creates a unique physicochemical profile that cannot be predicted by simply adding a methyl group to the backbone, which is critical for medicinal chemistry design and selecting the correct building block.

• [1] PubChem. Beta-Leucine. PubChem CID: 193411. XLogP3-AA: -2.1. Molecular Weight: 131.17 g/mol. View Source

Beta-Amino Acid Architecture and Metabolic Stability

The target compound is a beta-amino acid, with the amine at the 3-position. Its positional isomer, 2-amino-4-methoxy-4-methylpentanoic acid, is an alpha-amino acid . While their computed LogP (0.2134) and TPSA (72.55 Ų) values are predicted to be identical, their biological handling is fundamentally different. Beta-amino acids are inherently resistant to common mammalian proteases, giving the target compound a significant advantage in metabolic stability for peptide and peptidomimetic applications [1].

Beta-Amino Acid Class

Class-level

Beta-amino acid; predicted protease resistance

Binary design choice for metabolic stability in peptide mimetics

Class-level inference; no compound-specific data

Evidence Dimension	Amino Acid Class and Predicted Metabolic Stability
Target Compound Data	Beta-amino acid (3-amino). Predicted to be resistant to standard proteolysis [1].
Comparator Or Baseline	2-Amino-4-methoxy-4-methylpentanoic acid: Alpha-amino acid. Susceptible to standard enzymatic cleavage.
Quantified Difference	Class-level difference (qualitative). No head-to-head metabolic stability data available.
Conditions	This difference is a well-characterized property of beta-amino acids as a class; specific experimental confirmation for this compound is absent from the literature.

Why This Matters

For researchers engineering metabolically stable peptides, the choice between an alpha- and beta-amino acid building block is a binary design decision. The target compound's beta-amino architecture is its core structural value proposition over the alpha-amino isomer.

• [1] HMDB. 3-Amino-4-methylpentanoic acid (Beta-Leucine). HMDB0245808. Describes the class as beta amino acids. The property of protease resistance is a well-established class-level characteristic reviewed extensively in the peptide science literature. View Source

Molecular Weight and H-Bonding Differences

The molecular weight of the target compound is 161.20 g/mol, with 2 hydrogen bond donors and 3 acceptors . The non-methoxylated analog, beta-leucine, is significantly smaller at 131.17 g/mol, but with the same H-bond donor/acceptor count [1]. The substantial mass difference (30.03 g/mol) is due to the methoxy group, which contributes to the TPSA and LogP shifts already described.

Molecular Weight Shift

Reported

ΔMW +30.03 g/mol vs. beta-leucine

Methoxy adds bulk without altering H-bond donor/acceptor counts

In silico; informs SAR interpretation

Evidence Dimension	Molecular Weight and Hydrogen Bonding
Target Compound Data	MW: 161.20 g/mol. H-Bond Donors: 2. H-Bond Acceptors: 3. Source:
Comparator Or Baseline	Beta-Leucine: MW: 131.17 g/mol. H-Bond Donors: 2. H-Bond Acceptors: 3. Source: [1]
Quantified Difference	ΔMW = +30.03 g/mol. H-Bond donor/acceptor counts are identical.
Conditions	In silico computed properties. Experimental validation for the target compound is unavailable.

Why This Matters

The identical hydrogen bonding capacity but different molecular weight is a critical piece of information for series-based drug design. It confirms that the methoxy group adds bulk without introducing new hydrogen bond pharmacophores, a nuance not captured by simple in-class generalizations.

• [1] PubChem. Beta-Leucine. PubChem CID: 193411. XLogP3-AA: -2.1. Molecular Weight: 131.17 g/mol. View Source

3-Amino-4-methoxy-4-methylpentanoic Acid: Application Scenarios

Design of Metabolically Stable Peptide Mimetics

Given its class-inferred resistance to proteolysis as a beta-amino acid [1], 3-amino-4-methoxy-4-methylpentanoic acid is a strategic choice for incorporating a metabolically stable, methoxy-functionalized turn or residue into synthetic peptides. Its high LogP (0.2134) compared to natural amino acids further suggests it could be used to enhance the lipophilic character of a peptide lead. This application stems directly from the beta-amino acid architecture documented in Section 3, Evidence Item 3.

Physicochemical Property Scaffolding in Medicinal Chemistry

The compound is suited to systematic Structure-Activity Relationship (SAR) investigations exploring the impact of a 4-methoxy substituent on potency and selectivity. As shown in Section 3, the target compound provides a +2.3 LogP shift and +9.23 Ų TPSA increase over the non-methoxylated core scaffold (beta-leucine) [2]. This makes it a precise tool for tuning the physicochemical profile of a lead series without altering the core beta-amino acid structure.

Specialized Chemical Biology Probe Synthesis

As a non-proteinogenic building block, this compound is appropriate for generating chemical biology probes where a steric and electronic anomaly is required at a specific peptide position. The unique combination of a beta-amine, a geminal dimethyl-like environment, and a methoxy group creates a sterically demanding, hydrogen-bond-accepting residue. Its use is based on the evidence that the 2-amino isomer cannot replicate the beta-amino class's properties (Section 3, Evidence Item 3) and that beta-leucine lacks the crucial methoxy functionality (Section 3, Evidence Items 1, 2, and 4).

Application

Selection Property

Validation Focus

Peptide mimetic design

Beta-amino acid scaffold (class-level protease resistance)

Proteolytic stability assay; incorporation feasibility

SAR physicochemical tuning

Methoxy-dependent LogP/TPSA shift

LogD measurement; membrane permeability assessment

Chemical biology probe synthesis

Non-proteinogenic, sterically hindered residue

Site-specific incorporation; structural perturbation analysis

• [1] HMDB. 3-Amino-4-methylpentanoic acid (Beta-Leucine). HMDB0245808. Class-level description of beta-amino acids. View Source
• [2] PubChem. Beta-Leucine. PubChem CID: 193411. XLogP3-AA: -2.1. View Source